Cas no 22494-27-5 ([1,1'-Biphenyl]-3-carboxylicacid, 4-(acetyloxy)-4'-fluoro-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 4-(acetyloxy)-4'-fluoro-
• CAS No: 22494-27-5
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• CID: 263994
• PubChem ID: 31185
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-carboxylicacid, 4-(acetyloxy)-4'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4-(acetyloxy)-4'-fluoro-
• 2-acetoxy-5-(4-fluorophenyl)-benzoic acid
• 2-Acetoxy-5-(4'-fluorphenyl)-benzoesaeure
• 2-Acetoxy-5-(p-fluorphenyl)-benzoesaeure
• AC1L1L3A
• C15H11FO4
• CHEMBL2104904
• CTK1A3568
• FLUFENISAL
• Flufenisal [USAN:INN]
• SureCN38781
• UNII-4U3WU1RD0W
• FLUFENISAL [INN]
• Q27260498
• 22494-27-5
• SCHEMBL38781
• 2-acetyloxy-5-(4-fluorophenyl)benzoic acid
• 2-acetoxy 5-(4'-fluorophenyl)-benzoic acid
• (1,1'-Biphenyl)-3-carboxylic acid, 4-(acetyloxy)-4'-fluoro-
• DTXSID30177017
• FLUFENISAL [USAN]
• D04206
• 4-Acetoxy-4'-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 4U3WU1RD0W
• Flufenisal (USAN/INN)
• 4'-Fluoro-4-hydroxy-3-biphenylcarboxylic acid acetate
• XKSAJZSJKURQRX-UHFFFAOYSA-N

• Inchi： 1S/C15H11FO4/c1-9(17)20-14-7-4-11(8-13(14)15(18)19)10-2-5-12(16)6-3-10/h2-8H,1H3,(H,18,19)
• InChI Key： XKSAJZSJKURQRX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)OC(C)=O

Computed Properties

• Exact Mass: 274.06413699g/mol
• Monoisotopic Mass: 274.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų